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Compound of Interest

Compound Name: Trimethylolmelamine

Cat. No.: B15548211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations essential for the proper handling of trimethylolmelamine. Given the limited

availability of a standalone, comprehensive Safety Data Sheet (SDS) for pure

trimethylolmelamine, this document compiles and extrapolates information from data on its

precursors, melamine and formaldehyde, as well as related melamine-formaldehyde resins.

This guide is intended for use by trained professionals in laboratory and research settings.

Chemical and Physical Properties
Trimethylolmelamine is a derivative of melamine and formaldehyde. It is a white, crystalline

powder used as a cross-linking agent in the production of various resins. Key identifiers for this

compound include CAS numbers 1017-56-7 and 34777-81-6.

Table 1: Physical and Chemical Properties of Trimethylolmelamine and Related Compounds
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Property Trimethylolmelamine Melamine

Appearance White crystalline powder
White crystalline powder or

prisms

Molecular Formula C₆H₁₂N₆O₃ C₃H₆N₆

Molecular Weight 216.20 g/mol 126.12 g/mol

Melting Point Not readily available 354 °C (sublimes)[1]

Solubility Soluble in DMSO 3.2 g/L in water at 20 °C[1]

Health and Safety Hazards
The primary health hazards associated with trimethylolmelamine are inferred from the

toxicological profiles of melamine and formaldehyde. Trimethylolmelamine itself may cause

skin, eye, and respiratory tract irritation. A significant concern is the potential for the release of

free formaldehyde, a known human carcinogen and sensitizer.

Table 2: Summary of Toxicological Data for Melamine and Hexamethylolmelamine

Substance Test Type
Route of
Exposure

Species Dose Reference

Melamine
LD50 (Lethal

Dose, 50%)
Oral Rat

3161-3828

mg/kg
[1]

Hexamethylol

melamine

LD50 (Lethal

Dose, 50%)

Intraperitonea

l
Mouse 800 mg/kg [2]

Melamine is suspected of causing cancer and may damage fertility.[1] It is toxic by ingestion

and may be harmful by inhalation or skin absorption, causing irritation to the skin, eyes,

mucous membranes, and upper respiratory tract.[3] Chronic exposure to melamine can lead to

kidney injury.[4]

Formaldehyde is a known human carcinogen and can cause irritation to the eyes, nose, and

throat, as well as respiratory issues.
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Occupational Exposure Limits
Specific occupational exposure limits for trimethylolmelamine have not been established.

Therefore, it is prudent to adhere to the exposure limits for its parent compounds as a

conservative measure.

Table 3: Occupational Exposure Limits for Melamine

Organization Exposure Limit Value

WEEL (Workplace

Environmental Exposure

Level)

8-hr TWA (inhalable fraction

and vapor)
3 mg/m³[1]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure to

trimethylolmelamine and potential off-gassing of formaldehyde.

Engineering Controls
Ventilation: Always handle trimethylolmelamine in a well-ventilated area. A certified

chemical fume hood is the preferred engineering control to minimize inhalation exposure.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles or a face shield should be worn to protect

against splashes and airborne particles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are recommended. A

lab coat or chemical-resistant apron and closed-toe shoes are also essential to prevent skin

contact.

Respiratory Protection: If handling outside of a fume hood or if dust or aerosols may be

generated, a NIOSH/MSHA-approved respirator with a particulate filter is recommended.

Handling Procedures
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Avoid creating dust.

Ground all equipment before transfer to prevent static discharge.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where trimethylolmelamine is handled.

Storage
Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep containers tightly sealed.

Store away from incompatible materials such as strong oxidizing agents and acids.[3]
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A flowchart illustrating the safe handling workflow for trimethylolmelamine.
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First Aid Measures
In the event of exposure, immediate action is crucial.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spill and Disposal Procedures
Small Spills: For small spills of solid material, carefully sweep up the material, avoiding dust

generation, and place it in a sealed container for disposal. The area can then be wiped with a

damp cloth.

Large Spills: For larger spills, evacuate the area and follow the institution's emergency

procedures.

Disposal: Unused or waste trimethylolmelamine should be collected in a clearly labeled,

sealed container and disposed of as chemical waste through the institution's hazardous

waste program. Do not dispose of it down the drain or in regular trash.
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Spill Occurs

Is the spill large?

Evacuate Area

Yes

Small Spill Procedure

No

Follow Emergency Procedures Carefully sweep up material

Place in sealed container for disposal

Wipe area with damp cloth
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A diagram outlining the logical steps for responding to a trimethylolmelamine spill.

Experimental Protocols Cited
This guide is based on a review of publicly available safety data for melamine, formaldehyde,

and related compounds. No specific experimental protocols for toxicological studies on

trimethylolmelamine were identified during the literature search. The recommendations

provided are therefore based on established best practices for handling hazardous chemicals

of a similar nature.

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment, which should be conducted by qualified personnel before handling
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trimethylolmelamine. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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